Cas no 15000-59-6 (Basic Blue 54)
Basic Blue 54 structure
Product Name:Basic Blue 54
CAS No:15000-59-6
MF:C18H22N4O5S2
MW:438.521081447601
CID:87461
PubChem ID:161106
Update Time:2025-04-18
Basic Blue 54 Chemical and Physical Properties
Names and Identifiers
-
- Basic Blue 54
- RLAMAR BLUE RRL
- Anilan Blue GL
- Cationic Blue 2K
- Cationic Blue RL
- Dycosacryl Brilliant Blue RL
- Kayacryl Blue GSL ED
- Youhaocryl Brilliant Blue RL.
- Basic blue 54 (C.I. 11052)
- 2-[[4-(dimethylamino)phenyl]azo]-6-methoxy-3-methylbenzothiazolium methyl sulphate
- Benzothiazolium, 2-[[4-(dimethylamino)phenyl] azo]-6-methoxy-3-methyl-, methyl sulfate
- AKOS015917858
- 2-[[4-(Dimethylamino)phenyl]azo]-6-methoxy-3-methylbenzothiazol-3-ium methylsulfate
- 15000-59-6
- DTXSID30879827
- EINECS 239-094-5
- 2-((4-(Dimethylamino)phenyl)azo)-6-methoxy-3-methylbenzothiazoliummethyl sulphate
- AQSURVRJJSLSOC-UHFFFAOYSA-M
- NS00085872
- 4-[(6-methoxy-3-methyl-1,3-benzothiazol-3-ium-2-yl)diazenyl]-N,N-dimethylaniline;methyl sulfate
- Benzothiazolium, 2-((4-(dimethylamino)phenyl)azo)-6-methoxy-3-methyl-, methyl sulfate
- SCHEMBL8388977
- 2-{[4-(dimethylamino)phenyl]diazenyl}-6-methoxy-3-methyl-1,3-benzothiazol-3-ium methyl sulfate
- Benzothiazolium, 2-(2-(4-(dimethylamino)phenyl)diazenyl)-6-methoxy-3-methyl-, methyl sulfate (1:1)
- Benzothiazolium, 2-[[4-(dimethylamino)phenyl]azo]-6-methoxy-3-methyl-, methyl sulfate
- C.I. Basic Blus 54
- Benzothiazolium, 2-[2-[4-(dimethylamino)phenyl]diazenyl]-6-methoxy-3-methyl-, methyl sulfate
- Basic Blue 54
-
- Inchi: 1S/C17H19N4OS.CH4O4S/c1-20(2)13-7-5-12(6-8-13)18-19-17-21(3)15-10-9-14(22-4)11-16(15)23-17;1-5-6(2,3)4/h5-11H,1-4H3;1H3,(H,2,3,4)/q+1;/p-1
- InChI Key: AQSURVRJJSLSOC-UHFFFAOYSA-M
- SMILES: S1C(/N=N/C2C=CC(=CC=2)N(C)C)=[N+](C)C2C=CC(=CC1=2)OC.S(=O)(=O)([O-])OC
Computed Properties
- Exact Mass: 327.12800
- Monoisotopic Mass: 438.103
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 502
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 144A^2
Experimental Properties
- PSA: 69.31000
- LogP: 4.21580
Basic Blue 54 Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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